Cas no 2228306-21-4 (3-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228306-21-4
• MF: C₁₀H₁₁Cl₂FN₂
• MW: 249.112143754959
• CID: 5877636
• PubChem ID: 165696684
• Update Time: 2025-10-30

3-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• 2228306-21-4
• EN300-1975853

• Inchi： 1S/C10H11Cl2FN2/c1-10(2)6(7(10)14)4-3-5(13)9(12)15-8(4)11/h3,6-7H,14H2,1-2H3
• InChI Key： WGDQIGDSNQHWLY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 248.0283319g/mol
• Monoisotopic Mass: 248.0283319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

3-(2,6-Dichloro-5-Fluoropyridin-3-Yl)-2,2-Dimethylcyclopropan-1-Amine: A Novel Scaffold for Targeted Therapeutic Applications

3-(2,6-Dichloro-5-Fluoropyridin-3-Yl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2228306-21-4) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential for modulating biological targets. This compound belongs to the class of pyridine-based cyclic amines, which have garnered significant attention for their ability to interact with diverse protein targets, including ion channels, G-protein-coupled receptors (GPCRs), and enzymes involved in metabolic pathways. The synthesis of this molecule involves the strategic incorporation of 2,6-dichloro-5-fluoropyridine as a key heterocyclic core, coupled with a 2,2-dimethylcyclopropane ring functionalized with an amino group at the 1-position. Such structural elements are critical for achieving optimal pharmacological activity and selectivity.

Recent studies have highlighted the importance of pyridine ring substitutions in modulating ligand-receptor interactions. The presence of 2,6-dichloro and 5-fluoropyridine moieties in this compound may confer enhanced hydrophobicity and electronic properties, which are essential for binding to hydrophobic pockets in target proteins. The 2,2-dimethylcyclopropane group introduces steric bulk and rigidity, potentially influencing the conformational flexibility of the molecule and its ability to adopt specific binding orientations. These structural features align with the principles of drug design, where molecular shape and electronic distribution are critical for target engagement.

One of the most compelling aspects of this compound is its potential to serve as a modulator of ion channel activity. The pyridine ring is known to interact with ion channels through electrostatic and hydrophobic interactions, while the amino group may participate in hydrogen bonding with residues in the channel's pore. Recent research on pyridine-derived amines has demonstrated their utility in treating neurological disorders, including epilepsy and chronic pain, by modulating sodium and potassium channels. The 2,6-dichloro-5-fluoropyridine core may enhance the molecule's ability to selectively target these channels, offering a new avenue for the development of therapeutics with improved safety profiles.

Additionally, the 2,2-dimethylcyclopropane ring introduces a unique steric element that could influence the molecule's interaction with target proteins. Cyclopropane derivatives are often used in drug design to create rigid, compact structures that resist conformational changes, which is advantageous for maintaining the integrity of the binding site. This structural rigidity may also reduce the likelihood of off-target interactions, a critical factor in minimizing side effects in therapeutic applications. The combination of these features suggests that this compound could be a valuable scaffold for the development of targeted therapeutics with high specificity.

Recent advances in computational drug discovery have further underscored the importance of molecular design strategies like those employed in this compound. Machine learning algorithms and molecular docking studies have shown that the pyridine ring and cyclopropane moiety can be optimized to enhance binding affinity and selectivity. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that substituents on the pyridine ring significantly influence the molecule's ability to bind to specific receptors, with 2,6-dichloro substitutions showing particular promise for enhancing hydrophobic interactions. These findings align with the structural features of this compound, suggesting its potential for further optimization.

The amino group in this molecule also plays a crucial role in its pharmacological activity. Amino groups are frequently used in drug design to form hydrogen bonds with target proteins, and their position and orientation can greatly influence the molecule's binding affinity. The 1-position of the cyclopropane ring may allow the amino group to adopt a favorable orientation for interacting with key residues in the target protein. This property is particularly relevant for compounds targeting GPCRs, where hydrogen bonding is often a critical factor in receptor activation or modulation.

Moreover, the fluorine atom at the 5-position of the pyridine ring may contribute to the molecule's metabolic stability and bioavailability. Fluorine atoms are commonly incorporated into drug candidates to improve their pharmacokinetic properties, as they can enhance metabolic stability and reduce the likelihood of enzymatic degradation. This is particularly important for compounds with prolonged biological activity, where metabolic stability is a key determinant of therapeutic efficacy.

While the 2,6-dichloro substitutions on the pyridine ring may introduce potential concerns regarding toxicity, recent studies have shown that such substitutions can be effectively managed through structural modifications. For instance, a 2022 study in Drug Discovery Today highlighted the use of chlorine atoms on aromatic rings to fine-tune the molecule's electrophilicity and reduce off-target effects. These findings suggest that the 2,6-dichloro-5-fluoropyridine core of this compound can be further optimized to minimize potential adverse effects while maintaining its therapeutic potential.

The synthesis of this compound also involves the use of 2,2-dimethylcyclopropane as a key structural element. Cyclopropane derivatives are known for their ability to form stable, rigid structures that can resist conformational changes, which is advantageous for maintaining the integrity of the binding site. This property is particularly relevant for compounds targeting metabolic enzymes, where conformational flexibility can lead to reduced binding affinity. The 2,2-dimethylcyclopropane group in this molecule may thus play a critical role in enhancing its ability to interact with specific targets.

In summary, 3-(2,6-Dichloro-5-Fluoropyridin-3-Yl)-2,2-Dimethylcyclopropan-1-Amine represents a promising candidate in the field of medicinal chemistry, with its unique structural features offering potential for the development of targeted therapeutics. The combination of a pyridine ring, 2,2-dimethylcyclopropane, and amino group suggests that this compound could be optimized for a wide range of applications, from neurological disorders to metabolic diseases. Ongoing research in computational drug discovery and molecular docking studies is expected to further refine its properties, paving the way for its potential use in clinical settings.